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Compound of Interest

Compound Name: Cadusafos

Cat. No.: B021734 Get Quote

AN-GC-028

Target Audience: Researchers, scientists, and drug development professionals.

Summary

This application note details a robust and sensitive method for the quantitative analysis of

Cadusafos, an organophosphorus nematicide and insecticide, in water samples. The protocol

employs solid-phase extraction (SPE) for sample cleanup and concentration, followed by

analysis using gas chromatography (GC) coupled with either a Nitrogen-Phosphorus Detector

(NPD) or a Mass Spectrometer (MS). This method is suitable for monitoring Cadusafos
residues in various water sources, including surface water, groundwater, and drinking water, to

ensure compliance with regulatory limits.

Introduction
Cadusafos is a widely used pesticide for controlling nematodes and soil insects in various

agricultural settings.[1] Its potential to contaminate water sources through runoff and leaching

necessitates reliable analytical methods for its detection at trace levels. Gas chromatography is

a powerful technique for the separation and quantification of volatile and semi-volatile organic

compounds like Cadusafos.[2] This application note provides a detailed protocol for the

extraction and GC analysis of Cadusafos in water, offering high sensitivity and selectivity.
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Sample Preparation: Solid-Phase Extraction (SPE)
A dispersive solid-phase extraction (dSPE) method using multiwalled carbon nanotubes

(MWCNTs) is recommended for the extraction and preconcentration of Cadusafos from water

samples.[3]

Materials:

Water sample (200 mL)

Multiwalled carbon nanotubes (MWCNTs) (130 mg)

Dichloromethane (25 mL for run-off and tap water, 30 mL for mineral water)

pH adjustment solution (if necessary)

Vortex mixer

Centrifuge

Evaporation system (e.g., nitrogen evaporator)

Autosampler vials

Procedure:

Adjust the pH of the 200 mL water sample to 6.0.

Add 130 mg of MWCNTs to the water sample.

Vortex the mixture vigorously for 5 minutes to ensure thorough mixing and adsorption of

Cadusafos onto the MWCNTs.

Centrifuge the sample at 4000 rpm for 10 minutes to pellet the MWCNTs.

Decant and discard the supernatant.

Add the appropriate volume of dichloromethane to the pellet (25 mL or 30 mL depending on

the water type) to elute the Cadusafos.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b021734?utm_src=pdf-body
https://www.researchgate.net/publication/234099226_Analysis_of_pesticides_residues_in_environmental_water_samples_using_multiwalled_carbon_nanotubes_dispersive_solid-phase_extraction
https://www.benchchem.com/product/b021734?utm_src=pdf-body
https://www.benchchem.com/product/b021734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex for 2 minutes to ensure complete elution.

Centrifuge at 4000 rpm for 5 minutes.

Carefully transfer the dichloromethane supernatant to a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of a suitable solvent (e.g., ethyl acetate or toluene) for GC

analysis.

Transfer the final extract to an autosampler vial.

Gas Chromatography (GC) Analysis
Instrumentation:

A gas chromatograph equipped with either a Nitrogen-Phosphorus Detector (NPD) for selective

detection of organophosphorus compounds or a Mass Spectrometer (MS) for definitive

identification is suitable.

GC Conditions:
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Parameter GC-NPD GC-MS

Column

HP-5MS (30 m x 0.25 mm i.d.,

0.25 µm film thickness) or

equivalent

HP-5MS (30 m x 0.53 mm i.d.,

0.25 µm film thickness)[4]

Injector Splitless, 250°C Splitless, 250°C

Injection Volume 1 µL 2 µL[4]

Carrier Gas Helium, 1 mL/min Helium, 1.1 mL/min[4]

Oven Program

70°C (hold 1.57 min), ramp to

280°C at 10°C/min, hold for 5

min[5]

80°C (hold 6 min), ramp to

215°C at 15°C/min (hold 1

min), then to 230°C at

5°C/min, and finally to 290°C

at 5°C/min (hold 2 min)[4]

Detector NPD, 300°C
MS, Transfer line 280°C, Ion

source 230°C

MS Acquisition -
Full Scan (m/z 50-550) or

Selected Ion Monitoring (SIM)

Data Presentation

The following table summarizes the validation data for a multi-residue method that includes

Cadusafos.
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Parameter Value Reference

Limit of Detection (LOD)
1.16 - 93.6 ng/L (for a group of

15 OPPs)
[3]

Recovery
67 - 107% (for a group of 15

OPPs)
[3]

Relative Standard Deviation

(RSD)

<10.1% (for a group of 15

OPPs)
[3]

Maximum Observed

Concentration

0.48 µg/L (in a banana

plantation drainage canal)
[2]
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Caption: Workflow for Cadusafos analysis in water.
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Caption: Principle of Gas Chromatography analysis.
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Conclusion
The described SPE-GC method provides a reliable and sensitive approach for the

determination of Cadusafos in water samples. The use of dSPE with MWCNTs offers efficient

extraction and preconcentration, while GC with NPD or MS ensures selective and accurate

quantification. This application note serves as a comprehensive guide for laboratories involved

in environmental monitoring and pesticide residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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